Cas no 1032187-17-9 (N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide)

• Product Name: N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide
• CAS No: 1032187-17-9
• MF: C₂₄H₂₈FN₃O₅S
• MW: 489.559628486633
• CID: 5382345
• Update Time: 2025-07-02

N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(4-Fluorophenyl)sulfonyl]-2-oxo-2-[4-(1-oxobutyl)-1-piperazinyl]ethyl]-2-methylbenzamide
• N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide

• Inchi： 1S/C24H28FN3O5S/c1-3-6-21(29)27-13-15-28(16-14-27)24(31)23(26-22(30)20-8-5-4-7-17(20)2)34(32,33)19-11-9-18(25)10-12-19/h4-5,7-12,23H,3,6,13-16H2,1-2H3,(H,26,30)
• InChI Key： USFIPJWYNBDOQC-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(F)C=C1)(=O)=O)C(=O)N1CCN(C(=O)CCC)CC1)(=O)C1=CC=CC=C1C

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 748.1±60.0 °C(Predicted)
• pka: 11.03±0.46(Predicted)

Additional information on N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide

Research Briefing on N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide (CAS: 1032187-17-9)

N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide (CAS: 1032187-17-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a fluorobenzenesulfonyl group and a butanoylpiperazine moiety suggests its potential role as a protease inhibitor or a modulator of protein-protein interactions, which are critical targets in drug discovery.

Recent studies have focused on elucidating the pharmacological properties and mechanistic insights of this compound. One key area of investigation is its inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated that N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide exhibits potent inhibitory effects against certain kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

The synthesis and optimization of N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, providing valuable insights for the design of derivatives with improved pharmacokinetic properties.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammatory diseases and cancer have shown significant reductions in disease progression following treatment with N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide. These effects are attributed to its ability to modulate key signaling pathways, such as NF-κB and MAPK, which play pivotal roles in disease pathogenesis. Additionally, the compound has demonstrated favorable safety profiles in preclinical toxicity studies, highlighting its potential for clinical translation.

Despite these promising findings, challenges remain in the development of N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, N-[2-(4-butanoylpiperazin-1-yl)-1-(4-fluorobenzenesulfonyl)-2-oxoethyl]-2-methylbenzamide represents a promising candidate for the treatment of various diseases, with its unique chemical structure and potent biological activity. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings. This compound exemplifies the power of chemical biology in drug discovery and underscores the importance of interdisciplinary collaboration in advancing medical science.